Cas no 697-31-4 (1H-Phosphole, 1-ethoxy-2,5-dihydro-3-methyl-, 1-oxide)

• Product Name: 1H-Phosphole, 1-ethoxy-2,5-dihydro-3-methyl-, 1-oxide
• CAS No: 697-31-4
• MF: C₇H₁₃O₂P
• MW: 160.150683164597
• CID: 391421
• PubChem ID: 12753821
• Update Time: 2025-04-19

1H-Phosphole, 1-ethoxy-2,5-dihydro-3-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 1H-Phosphole, 1-ethoxy-2,5-dihydro-3-methyl-, 1-oxide
• 1-ethoxy-3-methyl-2,5-dihydro-1λ⁵-phosphole 1-oxide
• 1-oxo-1-ethoxy-3-methyl-3-phospholene
• DTXSID90508969
• 1-Ethoxy-3-methyl-2,5-dihydro-1H-1lambda~5~-phosphol-1-one
• 697-31-4

• Inchi： 1S/C7H13O2P/c1-3-9-10(8)5-4-7(2)6-10/h4H,3,5-6H2,1-2H3
• InChI Key： NIGVYSFNBDESKW-UHFFFAOYSA-N
• SMILES： P1(CC=C(C)C1)(=O)OCC

Computed Properties

• Exact Mass: 160.06539
• Monoisotopic Mass: 160.06531665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organophosphinic acids and derivatives Phosphinic acid esters